Cas no 897441-74-6 (2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid)

• Product Name: 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• CAS No: 897441-74-6
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6245282
• PubChem ID: 21099719
• Update Time: 2025-06-09

2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid
• EN300-1936731
• 897441-74-6
• SCHEMBL3180860
• 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid

• Inchi： 1S/C10H10F3NO2/c1-9(2,8(15)16)7-4-3-6(5-14-7)10(11,12)13/h3-5H,1-2H3,(H,15,16)
• InChI Key： ZEKRMYWDZLISCV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-2-5-(trifluoromethyl)pyridin-2-ylpropanoic acid

Comprehensive Overview of 2-Methyl-2-[5-(Trifluoromethyl)pyridin-2-yl]propanoic Acid (CAS No. 897441-74-6)

2-Methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid (CAS No. 897441-74-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and pyridine ring, has garnered attention due to its unique physicochemical properties and potential bioactivity. Researchers and industry professionals frequently search for synthesis methods, applications, and safety data related to this compound, reflecting its growing relevance in modern chemistry.

The structural features of 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid make it a valuable intermediate in drug discovery. The trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical for optimizing pharmacokinetic profiles. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes or receptors involved in inflammatory and metabolic diseases. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

In agrochemical applications, CAS No. 897441-74-6 is explored for its potential as a herbicide or pesticide precursor. The pyridine moiety and fluorine atoms contribute to its ability to disrupt biological pathways in pests, offering a sustainable alternative to traditional agrochemicals. With the rising demand for eco-friendly crop protection solutions, this compound’s role in green chemistry initiatives is under investigation.

Synthetic routes to 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid often involve cross-coupling reactions or functional group transformations. A common approach includes the alkylation of pyridine derivatives followed by carboxylation. Optimizing these processes for scalability and yield is a key focus area, as indicated by frequent searches for process chemistry and industrial synthesis techniques. Advances in catalysis and flow chemistry have further streamlined its production.

Analytical characterization of 897441-74-6 typically employs NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure purity and confirm structural integrity, which are essential for regulatory compliance and research reproducibility. The compound’s stability under various conditions is another topic of interest, particularly for storage and transportation in global supply chains.

From a commercial perspective, 2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]propanoic acid is available through specialized chemical suppliers and custom synthesis providers. Procurement trends reflect demand from pharmaceutical companies, contract research organizations (CROs), and academic institutions. Pricing and bulk availability are frequently searched terms, underscoring its economic significance.

In summary, CAS No. 897441-74-6 represents a versatile building block in medicinal chemistry and agrochemical innovation. Its combination of fluorine substitution and heterocyclic architecture aligns with contemporary research priorities, including drug design and sustainable agriculture. As scientific inquiries evolve, this compound is poised to remain a focal point in interdisciplinary applications.